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Compound of Interest

Compound Name: Ethyl 2-methylbenzoate

Cat. No.: B1361085

This technical guide provides a comprehensive overview of Ethyl 2-methylbenzoate, including
its chemical identity, physicochemical properties, and relevant experimental protocols. The
information is intended for researchers, scientists, and professionals involved in drug
development and chemical synthesis.

Chemical Identity

IUPAC Name: ethyl 2-methylbenzoate[1]

Synonyms: A variety of synonyms are used to identify Ethyl 2-methylbenzoate in literature
and chemical databases. These include:

Ethyl o-toluate[1][2]

o Ethyl o-methylbenzoate[1][3]

e O-Toluic acid ethyl ester[1][2]

e Benzoic acid, 2-methyl-, ethyl ester[1][2][4]
o 2-Methylbenzoic acid ethyl ester[1][3]

o Ethyl orthotoluate[1][2][4]

o NSC 29048[1][3][4]
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Physicochemical Properties

The following table summarizes the key quantitative data for Ethyl 2-methylbenzoate.

Property Value Source
Molecular Formula C10H1202 [1][2][5]
Molecular Weight 164.20 g/mol [1112]
CAS Number 87-24-1 [1][4][6]
Appearance Colorless liquid [31[5]
Density 1.032 g/mL at 25 °C [61[7]
Boiling Point 220-221 °C at 731 mmHg [6][7]
Refractive Index 1.507 at 20 °C [61[71[8]
Flash Point 91.67 °C (197.00 °F) [8]
LogP 2.85 [4]

Experimental Protocols

Ethyl 2-methylbenzoate is commonly synthesized via the Fischer esterification of 2-
methylbenzoic acid with ethanol in the presence of an acid catalyst.[9][10]

Materials:

2-methylbenzoic acid

Absolute ethanol

Concentrated sulfuric acid (catalyst)

Round-bottom flask

Reflux condenser

Heating mantle
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Separatory funnel

Sodium bicarbonate solution (5%)

Anhydrous magnesium sulfate

Rotary evaporator

Distillation apparatus

Procedure:

In a round-bottom flask, dissolve 2-methylbenzoic acid in an excess of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Attach a reflux condenser to the flask and heat the mixture to reflux for several hours. The
reaction progress can be monitored using thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the excess ethanol using a rotary evaporator.

Pour the residue into a separatory funnel containing cold water.

Neutralize the mixture by slowly adding a 5% sodium bicarbonate solution until
effervescence ceases.

Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or
dichloromethane, multiple times.

Combine the organic extracts and wash them with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to obtain the crude ethyl 2-methylbenzoate.

The crude product can be purified by distillation under reduced pressure.
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High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be
employed for the analysis of Ethyl 2-methylbenzoate.[4]

e Column: A C18 or Newcrom R1 column is suitable.[4]

» Mobile Phase: A mixture of acetonitrile and water with a small amount of acid, such as
phosphoric acid or formic acid for MS compatibility, can be used.[4]

e Detection: UV detection at approximately 230 nm is appropriate.[11]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides high sensitivity and
selectivity for the quantification of Ethyl 2-methylbenzoate.[11]

Column: A non-polar capillary column is typically used.

Carrier Gas: Helium is a common carrier gas.

lonization: Electron ionization (El) is standard.

Detection: A mass spectrometer is used to detect and identify the compound based on its
mass spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for the structural
elucidation of Ethyl 2-methylbenzoate.[9][12]

e IH NMR: The spectrum will show characteristic signals for the aromatic protons, the ethyl
group protons (a quartet and a triplet), and the methyl group protons (a singlet).[9]

e 13C NMR: The spectrum will display distinct signals for the ten carbon atoms, including the
carbonyl carbon of the ester group, the aromatic carbons, and the carbons of the ethyl and
methyl groups.[9]

Synthetic Applications in Drug Discovery

Ethyl 2-methylbenzoate is a versatile intermediate in organic synthesis.[9] Its structure
features multiple reactive sites—the ester group, the aromatic ring, and the benzylic methyl
group—that can be selectively modified to generate a diverse library of compounds for drug
discovery and development.
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Caption: Synthetic utility of Ethyl 2-methylbenzoate as a precursor for diverse chemical
entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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